Cas no 1806041-94-0 (Methyl 2-methyl-4-nitro-3-(trifluoromethoxy)pyridine-5-acetate)

• Product Name: Methyl 2-methyl-4-nitro-3-(trifluoromethoxy)pyridine-5-acetate
• CAS No: 1806041-94-0
• MF: C₁₀H₉F₃N₂O₅
• MW: 294.184073209763
• CID: 4843347
• Update Time: 2025-05-27

Methyl 2-methyl-4-nitro-3-(trifluoromethoxy)pyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-methyl-4-nitro-3-(trifluoromethoxy)pyridine-5-acetate

• Inchi： 1S/C10H9F3N2O5/c1-5-9(20-10(11,12)13)8(15(17)18)6(4-14-5)3-7(16)19-2/h4H,3H2,1-2H3
• InChI Key： ZEAFOUJRKVQYGR-UHFFFAOYSA-N
• SMILES： FC(OC1C(C)=NC=C(CC(=O)OC)C=1[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 371
• XLogP3: 2.1
• Topological Polar Surface Area: 94.2

Additional information on Methyl 2-methyl-4-nitro-3-(trifluoromethoxy)pyridine-5-acetate

Comprehensive Overview of Methyl 2-methyl-4-nitro-3-(trifluoromethoxy)pyridine-5-acetate (CAS No. 1806041-94-0)

The compound Methyl 2-methyl-4-nitro-3-(trifluoromethoxy)pyridine-5-acetate (CAS No. 1806041-94-0) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a trifluoromethoxy group and a nitro substituent, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential role in developing novel therapeutics and crop protection agents.

In recent years, the demand for fluorinated pyridine derivatives has surged, driven by their enhanced metabolic stability and bioavailability. Methyl 2-methyl-4-nitro-3-(trifluoromethoxy)pyridine-5-acetate stands out as a key building block in this category. Its CAS No. 1806041-94-0 is frequently searched in scientific databases, reflecting its growing importance in drug discovery and material science. The compound’s nitro and trifluoromethoxy functional groups contribute to its reactivity, enabling diverse chemical transformations.

One of the most discussed topics in organic chemistry today is the design of heterocyclic compounds with improved efficacy and safety profiles. Methyl 2-methyl-4-nitro-3-(trifluoromethoxy)pyridine-5-acetate aligns perfectly with this trend, as its structure offers multiple sites for modification. Researchers are exploring its use in creating small-molecule inhibitors and catalysts, addressing challenges in fields like oncology and sustainable agriculture. The compound’s pyridine core is particularly noteworthy, as it is a common motif in FDA-approved drugs.

From an industrial perspective, the synthesis and scalability of Methyl 2-methyl-4-nitro-3-(trifluoromethoxy)pyridine-5-acetate are critical considerations. Optimizing its production process to meet GMP standards is a hot topic among chemical manufacturers. Additionally, its stability under various storage conditions is frequently studied, ensuring consistent quality for end-users. The compound’s CAS No. 1806041-94-0 is often referenced in patents and technical literature, highlighting its commercial relevance.

Environmental and regulatory concerns are also shaping the discourse around fluorinated compounds. While Methyl 2-methyl-4-nitro-3-(trifluoromethoxy)pyridine-5-acetate is not classified as hazardous, its ecological impact is under scrutiny. Researchers are investigating green chemistry approaches to minimize waste during its synthesis. This aligns with global efforts to promote sustainable chemical practices, a topic gaining traction in academic and industrial circles.

In summary, Methyl 2-methyl-4-nitro-3-(trifluoromethoxy)pyridine-5-acetate (CAS No. 1806041-94-0) is a versatile and increasingly important compound in modern chemistry. Its applications span pharmaceuticals, agrochemicals, and materials science, making it a focal point for innovation. As interest in fluorinated heterocycles and nitro-containing intermediates grows, this compound is poised to play a pivotal role in advancing scientific and industrial progress.